Cas no 932829-51-1 (Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate)

• Product Name: Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate
• CAS No: 932829-51-1
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 4665965
• PubChem ID: 24225592
• Update Time: 2025-05-20

Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[(4-methyl-1-piperazinyl)methyl]-, methyl ester
• Methyl 5-[(4-methylpiperazin-1-yl)methyl]-1,2-oxazole-3-carboxylate
• Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate

• Inchi： 1S/C11H17N3O3/c1-13-3-5-14(6-4-13)8-9-7-10(12-17-9)11(15)16-2/h7H,3-6,8H2,1-2H3
• InChI Key： GXNHXPWCNSPMEU-UHFFFAOYSA-N
• SMILES： O1C(CN2CCN(C)CC2)=CC(C(OC)=O)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 362.9±42.0 °C at 760 mmHg
• Flash Point: 173.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate

Recent Advances in the Study of Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate (CAS: 932829-51-1)

Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate (CAS: 932829-51-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

The compound's structural features, including the oxazole ring and the methylpiperazine moiety, suggest its potential as a scaffold for the development of novel bioactive molecules. Oxazole derivatives are known for their diverse biological activities, ranging from antimicrobial to anticancer effects. The incorporation of the 4-methylpiperazine group further enhances its pharmacological profile, making it a promising candidate for further investigation. Recent synthetic approaches have optimized the yield and purity of Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate, facilitating its use in subsequent biological studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological targets. For instance, research has shown its interaction with key enzymes involved in signal transduction pathways, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability as a drug candidate. These studies have provided valuable insights into the compound's bioavailability and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the compound's mechanism of action. Molecular docking and dynamics simulations have revealed its binding affinity for specific protein targets, shedding light on its potential therapeutic applications. These computational studies complement experimental findings, offering a more comprehensive view of the compound's biological activity. Furthermore, structure-activity relationship (SAR) studies have identified key structural modifications that could enhance its efficacy and reduce potential side effects.

Despite the promising results, challenges remain in the development of Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed to ensure its clinical viability. Ongoing research is focused on optimizing the compound's properties through chemical modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, Methyl 5-(4-methylpiperazin-1-yl)methyl-1,2-oxazole-3-carboxylate (CAS: 932829-51-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Continued exploration of its pharmacological potential, coupled with advancements in synthetic and computational methodologies, holds great promise for the development of novel therapeutics. This research brief underscores the importance of interdisciplinary collaboration in unlocking the full potential of this compound for future medical applications.